Cas no 19387-54-3 (Benzothiazole,2-[(4-nitrophenyl)thio]-)

• Product Name: Benzothiazole,2-[(4-nitrophenyl)thio]-
• CAS No: 19387-54-3
• MF: C₁₃H₈N₂O₂S₂
• MW: 288.344820022583
• CID: 168777
• PubChem ID: 88033
• Update Time: 2025-04-19

Benzothiazole,2-[(4-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-[(4-nitrophenyl)thio]-
• 2-(4-nitrophenyl)sulfanyl-1,3-benzothiazole
• 2-[(4-nitrophenyl)thio]benzothiazole
• 2-((4-Nitrophenyl)thio)benzothiazole
• 2-({4-nitrophenyl}sulfanyl)-1,3-benzothiazole
• 2-(4-Nitro-phenylmercapto)-benzothiazol
• 2-(4-nitrophenylsulfanyl)benzothiazole
• 2-(4-nitrophenylthio)benzo[d]thiazole
• 2-(p-nitrophenylthio)benzo[d]thiazole
• 2-p-nitrophenylsulfanyl-benzothiazole
• Einecs 243-012-3
• AH-034/33492052
• SR-01000391064
• SCHEMBL11341135
• NS00026315
• 2-((4-NITROPHENYL)THIO)-1,3-BENZOTHIAZOLE
• AKOS001590222
• 19387-54-3
• 2-[(4-nitrophenyl)sulfanyl]-1,3-benzothiazole
• DTXSID60172999
• SR-01000391064-1
• EU-0000353

• Inchi： 1S/C13H8N2O2S2/c16-15(17)9-5-7-10(8-6-9)18-13-14-11-3-1-2-4-12(11)19-13/h1-8H
• InChI Key： CFKYGISPRYOSCQ-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.00300
• Monoisotopic Mass: 288.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 488.7°C at 760 mmHg
• Flash Point: 249.3°C
• Refractive Index: 1.755
• PSA: 112.25000
• LogP: 4.87890